4-(3-Carboxy-4-chlorophenyl)picolinic acid

• IUPAC Name: 4-(3-carboxy-4-chlorophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H8ClNO4/c14-10-2-1-7(5-9(10)12(16)17)8-3-4-15-11(6-8)13(18)19/h1-6H,(H,16,17)(H,18,19)
• InChI Key: HSNIRLWOHZTLPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=NC=C2)C(=O)O)C(=O)O)Cl
• Molecular Formula: C13H8ClNO4
• Molecular Weight: 277.66 g/mol
• CAS No.: 1261953-64-3

Description

4-(3-Carboxy-4-chlorophenyl)picolinic acid is an organic compound that belongs to the class of pyridinecarboxylic acids. This compound is characterized by the presence of a carboxyl group and a chlorine atom attached to a phenyl ring, which is further connected to a picolinic acid moiety. It is a derivative of picolinic acid, which is known for its role in various biological processes and its applications in coordination chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Carboxy-4-chlorophenyl)picolinic acid typically involves the reaction of 4-chloropyridine-2-carboxylic acid with 3-carboxy-4-chlorobenzene under specific conditions. One common method is the Suzuki-Miyaura coupling reaction, which employs palladium catalysts and boron reagents to form the desired carbon-carbon bonds . The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent like dimethylformamide (DMF) or toluene, at elevated temperatures.

Industrial Production Methods

Industrial production of 4-(3-Carboxy-4-chlorophenyl)picolinic acid may involve large-scale application of the Suzuki-Miyaura coupling reaction. The process is optimized for higher yields and purity, often incorporating continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

4-(3-Carboxy-4-chlorophenyl)picolinic acid undergoes various chemical reactions, including:

Oxidation: The carboxyl group can be oxidized to form corresponding derivatives.

Reduction: The compound can be reduced to form alcohols or other reduced forms.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines or thiols can be used to replace the chlorine atom under basic conditions.

Major Products Formed

The major products formed from these reactions include various substituted picolinic acids, alcohols, and other derivatives that retain the core structure of the original compound .

Scientific Research Applications

4-(3-Carboxy-4-chlorophenyl)picolinic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of coordination compounds and metal-organic frameworks (MOFs).

Biology: The compound is studied for its potential biological activities, including its role as a ligand in metal complexes that may exhibit antimicrobial or anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs and diagnostic agents.

Industry: It is used in the production of advanced materials and as an intermediate in the synthesis of various chemical products.

Mechanism of Action

The mechanism of action of 4-(3-Carboxy-4-chlorophenyl)picolinic acid involves its interaction with specific molecular targets. As a ligand, it can bind to metal ions, forming stable complexes that can modulate the activity of enzymes or other proteins. These interactions can affect various biochemical pathways, leading to the observed biological effects .

Comparison with Similar Compounds

Similar Compounds

Picolinic Acid: A simpler derivative of pyridinecarboxylic acid, known for its role in zinc transport and immune modulation.

Nicotinic Acid (Niacin): Another derivative with significant biological importance, particularly in metabolism and as a vitamin.

Isonicotinic Acid: Similar in structure but with different functional properties and applications.

Uniqueness

4-(3-Carboxy-4-chlorophenyl)picolinic acid is unique due to the presence of both a carboxyl group and a chlorine atom on the phenyl ring, which imparts distinct chemical reactivity and potential biological activities. Its ability to form diverse coordination compounds further enhances its versatility in scientific research and industrial applications .